Cas no 832740-91-7 (1-4-(Difluoromethoxy)phenyl-4,4,4-trifluorobutane-1,3-dione)

• Product Name: 1-4-(Difluoromethoxy)phenyl-4,4,4-trifluorobutane-1,3-dione
• CAS No: 832740-91-7
• MF: C₁₁H₇F₅O₃
• MW: 282.163501024246
• MDL: MFCD03420683
• CID: 3056851
• PubChem ID: 16394818
• Update Time: 2025-11-06

1-4-(Difluoromethoxy)phenyl-4,4,4-trifluorobutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-(difluoromethoxy)phenyl)-4,4,4-trifluorobutane-1,3-dione
• 1-[4-(Difluoromethoxy)phenyl]-4,4,4-trifluoro-1,3-butanedione
• HIB74091
• EN300-228540
• 1-(4-Difluoromethoxy-phenyl)-4,4,4-trifluoro-butane-1,3-dione
• BBL010142
• 832740-91-7
• VS-02335
• AKOS000308571
• DTXSID401181730
• CS-0268395
• 1-[4-(difluoromethoxy)phenyl]-4,4,4-trifluoro-butane-1,3-dione
• 1-[4-(difluoromethoxy)phenyl]-4,4,4-trifluorobutane-1,3-dione
• STK298728
• 1-4-(Difluoromethoxy)phenyl-4,4,4-trifluorobutane-1,3-dione

• MDL： MFCD03420683
• Inchi： 1S/C11H7F5O3/c12-10(13)19-7-3-1-6(2-4-7)8(17)5-9(18)11(14,15)16/h1-4,10H,5H2
• InChI Key： RHAPIMJKOZCWSY-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=CC(=CC=1)OC(F)F)=O)=O)(F)F

Computed Properties

• Exact Mass: 282.03153489Da
• Monoisotopic Mass: 282.03153489Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.4Ų

Additional information on 1-4-(Difluoromethoxy)phenyl-4,4,4-trifluorobutane-1,3-dione

1-4-(Difluoromethoxy)phenyl-4,4,4-trifluorobutane-1,3-dione: A Comprehensive Overview

The compound with CAS No. 832740-91-7, known as 1-4-(Difluoromethoxy)phenyl-4,4,4-trifluorobutane-1,3-dione, is a highly specialized organic compound that has garnered significant attention in the fields of material science and pharmaceutical research. This compound is characterized by its unique structure, which combines a difluoromethoxy phenyl group with a trifluorobutane dione moiety, making it a versatile building block for various applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in modern chemistry due to their exceptional stability and reactivity. The difluoromethoxy group attached to the phenyl ring in this compound contributes significantly to its electronic properties, enhancing its ability to participate in various chemical reactions. This makes it an ideal candidate for use in the synthesis of advanced materials and bioactive molecules.

The trifluorobutane dione portion of the molecule is another key feature that distinguishes this compound from others in its class. The presence of three fluorine atoms on the butane dione backbone not only increases its molecular weight but also imparts unique physical and chemical properties. This structure has been shown to exhibit excellent thermal stability and resistance to degradation, making it suitable for high-temperature applications.

One of the most promising areas of research involving this compound is its application in the development of novel pharmaceutical agents. Scientists have recently explored the potential of fluorinated aromatic compounds in drug design, particularly for targeting specific receptors and enzymes. The combination of the difluoromethoxy phenyl group and the trifluorobutane dione moiety in this compound provides a unique platform for creating molecules with high bioavailability and selectivity.

In addition to its pharmaceutical applications, this compound has also found use in the field of materials science. Researchers have investigated its potential as a precursor for synthesizing advanced polymers and coatings. The difluoromethoxy group has been shown to enhance the adhesion properties of these materials, while the trifluorobutane dione moiety contributes to their mechanical strength and durability.

Recent advancements in synthetic chemistry have also made it possible to produce this compound more efficiently. Traditional methods often involved multi-step synthesis processes with low yields, but new techniques leveraging catalytic reactions and microwave-assisted synthesis have significantly improved both yield and purity. These developments have made 1-4-(Difluoromethoxy)phenyl-4,4,4-trifluorobutane-1,3-dione more accessible for large-scale applications.

Moreover, the environmental impact of this compound has been a topic of interest among researchers. Studies have shown that its fluorinated structure contributes to its persistence in the environment, raising concerns about potential bioaccumulation. However, ongoing research is focused on developing safer alternatives and improving waste management practices to mitigate these risks.

In conclusion, 1-4-(Difluoromethoxy)phenyl-4,4,4-trifluorobutane-1,3-dione (CAS No. 832740-91-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties make it an invaluable tool for researchers in fields such as pharmaceuticals, materials science, and organic synthesis. As advancements continue to be made in synthetic methods and application development, this compound is poised to play an even greater role in shaping future innovations.